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Compound of Interest

Compound Name:
3-Fluoro-2-methylphenylboronic

acid

CAS No.: 163517-61-1

Cat. No.: B060873

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-Fluoro-2-
methylphenylboronic acid (CAS No. 163517-61-1). The information is intended to assist

researchers, scientists, and drug development professionals in the safe handling, storage, and

use of this compound.

Chemical and Physical Properties
3-Fluoro-2-methylphenylboronic acid is a substituted phenylboronic acid derivative. Boronic

acids are notable for their utility in organic synthesis, particularly in Suzuki-Miyaura cross-

coupling reactions, and for their potential applications in medicinal chemistry. The physical and

chemical properties of this compound are summarized below.
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Property Value Source

Molecular Formula C7H8BFO2 PubChem[1]

Molecular Weight 153.95 g/mol PubChem[1]

Appearance
White to off-white powder or

crystals
TCI[2]

Melting Point 142-144 °C Echemi[3]

Boiling Point (Predicted) 286.8 ± 50.0 °C Echemi[3]

Density (Predicted) 1.20 ± 0.1 g/cm³ Echemi[3]

pKa (Predicted) 7.57 ± 0.58 Echemi[3]

Hazard Identification and Classification
3-Fluoro-2-methylphenylboronic acid is classified as a hazardous substance according to

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The

primary hazards are related to skin and eye irritation, with a potential for respiratory irritation.

GHS Classification
Hazard Class Category

GHS Hazard
Statement

Source

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation

PubChem[1],

Echemi[3]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation

PubChem[1],

Echemi[3]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
PubChem[1]

Hazard and Precautionary Statements
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Code Statement

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/eye protection/face

protection.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332 + P313
If skin irritation occurs: Get medical

advice/attention.

P337 + P313
If eye irritation persists: Get medical

advice/attention.

P362 + P364
Take off contaminated clothing and wash it

before reuse.

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.
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P501
Dispose of contents/container to an approved

waste disposal plant.

Data compiled from PubChem and other chemical supplier safety data sheets.

Toxicological Information
Detailed toxicological studies for 3-Fluoro-2-methylphenylboronic acid are not readily

available in the public domain. However, data from analogous compounds can provide some

insight. For the parent compound, phenylboronic acid, the oral LD50 in rats is 740 mg/kg,

indicating moderate acute toxicity if swallowed.[2][4][5][6] Most boronic acids are reported to

have low toxicity.[7] The primary health concerns for 3-Fluoro-2-methylphenylboronic acid,

as indicated by its GHS classification, are its irritant properties.

Exposure Routes Identified Hazards First Aid Response

Medical Attention

Skin Contact Skin Irritation (H315)

Eye Contact Serious Eye Irritation (H319)

Inhalation Respiratory Irritation (H335)

Wash with soap and water
(P302+P352)

Rinse with water for several minutes
(P305+P351+P338)

Move to fresh air
(P304+P340)

Seek medical advice if
irritation persists

(P332+P313, P337+P313)

If feeling unwell

Click to download full resolution via product page

Caption: Logical workflow for hazard identification and first aid response.

Experimental Protocols
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Given the classification of this compound as a skin irritant, a relevant experimental protocol is

the in vitro skin irritation test. The following is a generalized methodology based on the OECD

Test Guideline 439.[1][8][9]

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (Based on OECD 439)
Objective: To identify substances that have the potential to cause skin irritation. This is

determined by measuring the cytotoxicity of the test substance on a reconstructed human

epidermis model.

Materials:

Reconstructed Human Epidermis (RhE) tissue models (e.g., EpiDerm™, epiCS®,

SkinEthic™ RHE).[3][9]

Assay medium appropriate for the RhE model.

Test substance: 3-Fluoro-2-methylphenylboronic acid.

Negative control: Phosphate-buffered saline (PBS) or water.[10]

Positive control: 5% aqueous solution of Sodium Dodecyl Sulfate (SDS).[10]

MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) at 0.5-1 mg/mL.

[11][12]

Isopropanol or other suitable solvent to extract formazan.

Multi-well plates (e.g., 6-well, 24-well).

Sterile swabs and forceps.

Spectrophotometer (plate reader).

Procedure:
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Pre-incubation: Upon receipt, the RhE tissues are pre-incubated in the provided assay

medium for a specified period (e.g., overnight) at 37°C and 5% CO2 to allow them to

equilibrate.[10]

Application of Test Substance: A defined amount of the test substance (e.g., 25 µL of a liquid

or 25 mg of a solid, moistened with a small amount of solvent) is applied topically to the

surface of the RhE tissue.[3] Triplicate tissues are typically used for each test substance,

negative control, and positive control.

Exposure: The tissues are exposed to the test substance for a defined period, for example,

60 minutes at 37°C.[10]

Rinsing: After the exposure period, the test substance is carefully removed from the tissue

surface by thorough rinsing with PBS.[12]

Post-incubation: The rinsed tissues are transferred to fresh assay medium and incubated for

a post-exposure period, typically 42 hours, to allow for the development of cytotoxic effects.

[10]

Viability Assessment (MTT Assay):

After the post-incubation period, the tissues are transferred to a solution of MTT and

incubated for approximately 3 hours at 37°C.[12]

Viable cells in the tissue will reduce the yellow MTT to a blue-purple formazan precipitate.

The formazan is then extracted from the tissues using a solvent like isopropanol.[12]

Quantification: The optical density (OD) of the extracted formazan solution is measured

using a spectrophotometer at a wavelength of around 570 nm.[12]

Data Analysis: The cell viability for each tissue is calculated as a percentage relative to the

mean of the negative control tissues.

% Viability = (OD_test_substance / OD_negative_control) * 100

Classification:
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Irritant (GHS Category 2): If the mean cell viability is less than or equal to 50%.[9][11]

Non-irritant: If the mean cell viability is greater than 50%.[9][11]

Preparation

Exposure

Post-Exposure

Analysis

Start: Receive RhE Tissues

Pre-incubation
(Overnight at 37°C)

Apply Test Substance, Positive
and Negative Controls

Incubate (e.g., 60 min at 37°C)

Rinse Tissues with PBS

Post-incubation in fresh medium
(e.g., 42 hours)

MTT Viability Assay
(3 hours)

Extract Formazan (Isopropanol)

Measure Optical Density

Calculate % Viability

Classify as Irritant (≤50%)
or Non-Irritant (>50%)
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Click to download full resolution via product page

Caption: Workflow for the in vitro skin irritation test (OECD 439).

Biological Activity and Signaling Pathways
While specific signaling pathways disrupted by 3-Fluoro-2-methylphenylboronic acid have

not been detailed in the literature, the broader class of phenylboronic acids is known to interact

with biological systems. Their ability to reversibly bind to cis-diols is a key feature, allowing

them to interact with saccharides, glycoproteins, and ribonucleosides. This interaction is the

basis for their investigation in various therapeutic areas. For instance, some boronic acid

derivatives act as enzyme inhibitors by binding to active site residues. The antifungal drug

Tavaborole, a benzoxaborole, functions by inhibiting leucyl-tRNA synthetase (LeuRS).[13]

Fluorinated phenylboronic acids, in particular, exhibit enhanced Lewis acidity, which can

potentiate their biological activity.[13]

The irritant effect of 3-Fluoro-2-methylphenylboronic acid is likely due to its chemical

reactivity, leading to localized cellular damage upon contact with skin or mucous membranes.

This can trigger an inflammatory response, but a specific, well-defined signaling cascade for

this compound is not documented.

Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

NIOSH-approved particulate respirator.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b060873/docs?utm_src=pdf-body-img#in-depth-technical-safety-guide-3-fluoro-2-methylphenylboronic-acid
https://www.benchchem.com/product/b060873/docs?utm_src=pdf-body#in-depth-technical-safety-guide-3-fluoro-2-methylphenylboronic-acid
https://www.tcichemicals.com/BE/en/sds/M1126_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M1126_EU_6N.pdf
https://www.benchchem.com/product/b060873/docs?utm_src=pdf-body#in-depth-technical-safety-guide-3-fluoro-2-methylphenylboronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal:

Dispose of waste in accordance with local, regional, and national regulations. Do not allow to

enter drains or waterways.

Conclusion
3-Fluoro-2-methylphenylboronic acid is a valuable research chemical with defined hazards,

primarily as a skin and eye irritant. Adherence to standard laboratory safety protocols, including

the use of appropriate personal protective equipment and engineering controls, is essential for

its safe handling. While detailed toxicological data and specific biological pathway information

are limited, the general properties of phenylboronic acids suggest a potential for biological

interactions that warrant careful handling and further investigation in a research context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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